2-((4-Fluorophenyl)thio)propan-1-amine hydrochloride

Specification

• CAS No.: 1864060-10-5
• Molecular Formula: C9H13ClFNS
• Molecular Weight: 221.72 g/mol
• IUPAC Name: 2-(4-fluorophenyl)sulfanylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C9H12FNS.ClH/c1-7(6-11)12-9-4-2-8(10)3-5-9;/h2-5,7H,6,11H2,1H3;1H
• Standard InChI Key: IBOIFQZIHODODX-UHFFFAOYSA-N
• SMILES: CC(CN)SC1=CC=C(C=C1)F.Cl
• Canonical SMILES: CC(CN)SC1=CC=C(C=C1)F.Cl

Introduction

2-((4-Fluorophenyl)thio)propan-1-amine hydrochloride is a chemical compound with the molecular formula C9H13ClFNS and a molecular weight of 221.72 g/mol. It is a hydrochloride salt of the parent compound 2-((4-fluorophenyl)thio)propan-1-amine, which features a fluorophenyl group linked to a thioether moiety connected to a propan-1-amine group. This compound is of interest due to its unique chemical and biological properties, making it a valuable intermediate in organic synthesis and a subject of study in pharmacological research.

Synthesis Methods

The synthesis of 2-((4-fluorophenyl)thio)propan-1-amine typically involves the reaction of 4-fluorothiophenol with a propan-1-amine derivative. A common method is through nucleophilic substitution, where 4-fluorothiophenol reacts with 1-bromo-2-propanamine under basic conditions. Industrial settings often employ continuous flow reactors to optimize reaction conditions and improve yield, utilizing catalysts and advanced purification techniques like chromatography and recrystallization.

Chemical Reactions

2-((4-Fluorophenyl)thio)propan-1-amine can undergo several types of chemical reactions:

• Oxidation: The thioether group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

• Reduction: The compound can be reduced to yield the corresponding thiol using reducing agents like lithium aluminum hydride.

• Substitution: The amine group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Reaction Conditions Table

Reaction Type	Reagents	Conditions
Oxidation	Hydrogen peroxide, m-chloroperbenzoic acid	Varies (often room temperature)
Reduction	Lithium aluminum hydride	Anhydrous conditions
Substitution	Sodium hydroxide, potassium carbonate	Basic conditions

Applications and Research Findings

2-((4-Fluorophenyl)thio)propan-1-amine hydrochloride is primarily used as an intermediate in the synthesis of more complex organic molecules. It is being studied for its potential biological activities, particularly in pharmacology. The unique reactivity patterns of this compound, due to its functional groups, make it a valuable subject for scientific research.

Availability and Commercial Information

The compound is available from various chemical suppliers, such as Toronto Research Chemicals and CymitQuimica, with specific catalog numbers and CAS numbers (e.g., CAS No: 1864060-10-5). For detailed pricing and delivery information, inquiries can be made directly to these suppliers.